N-[(4'-{[(methylamino)carbonyl]amino}biphenyl-3-yl)methyl]propanamide

• IUPAC Name: N-[[3-[4-(methylcarbamoylamino)phenyl]phenyl]methyl]propanamide
• InChI: InChI=1S/C18H21N3O2/c1-3-17(22)20-12-13-5-4-6-15(11-13)14-7-9-16(10-8-14)21-18(23)19-2/h4-11H,3,12H2,1-2H3,(H,20,22)(H2,19,21,23)
• InChI Key: GVXKXMMHHSZMOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC(=CC=C1)C2=CC=C(C=C2)NC(=O)NC
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves specific reactions tailored to the structural requirements of the target molecule. For example, studies on isoxazole derivatives and coumarin-based fluorescent initiators provide insights into methodologies that might be applicable or adaptable for synthesizing compounds like "N-[(4'-{[(methylamino)carbonyl]amino}biphenyl-3-yl)methyl]propanamide" (Tatee et al., 1986); (Kulai & Mallet-Ladeira, 2016).

Molecular Structure Analysis

Molecular structure analyses, such as those conducted on 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, employ techniques like NMR, FT-IR spectroscopies, high-resolution mass-spectrometry, and X-ray diffraction to elucidate structural details. These methods are critical for confirming the synthesis of targeted compounds and understanding their molecular frameworks (Kulai & Mallet-Ladeira, 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of related compounds can be influenced by their functional groups and molecular structure. For instance, the reactivity of isoxazole derivatives in muscle relaxant and anticonvulsant activities showcases how structural modifications can tailor compound activities for specific applications (Tatee et al., 1986).